Cas no 1838668-75-9 (2-(4-(Methoxycarbonyl)bicyclo[2.2.2]octan-1-yl)acetic acid)

• Product Name: 2-(4-(Methoxycarbonyl)bicyclo[2.2.2]octan-1-yl)acetic acid
• CAS No: 1838668-75-9
• MDL: MFCD29060104
• CID: 4623172
• PubChem ID: 118561533
• Update Time: 2025-10-29

2-(4-(Methoxycarbonyl)bicyclo[2.2.2]octan-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Methoxycarbonyl)bicyclo[2.2.2]octan-1-yl)acetic acid

• MDL： MFCD29060104

Additional information on 2-(4-(Methoxycarbonyl)bicyclo[2.2.2]octan-1-yl)acetic acid

Introduction to 2-(4-(Methoxycarbonyl)bicyclo[2.2.2]octan-1-yl)acetic acid (CAS No. 1838668-75-9)

2-(4-(Methoxycarbonyl)bicyclo[2.2.2]octan-1-yl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1838668-75-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its bicyclo[2.2.2]octane core structure, serves as a versatile intermediate in the development of novel therapeutic agents and functional materials. The presence of a methoxycarbonyl group and an acetic acid moiety enhances its reactivity, making it a valuable building block for constructing complex molecular architectures.

The bicyclo[2.2.2]octane scaffold is a prominent structural motif in natural products and pharmaceuticals, renowned for its conformational rigidity and biological activity. This framework is often employed to mimic the three-dimensional shape of biologically relevant targets, thereby improving binding affinity and selectivity. In the case of CAS No. 1838668-75-9, the incorporation of a 4-(Methoxycarbonyl)bicyclo[2.2.2]octan-1-yl side chain introduces additional functional handles, enabling further derivatization and customization for specific applications.

Recent advancements in medicinal chemistry have highlighted the utility of such bicyclic compounds in drug discovery efforts. The structural features of CAS No. 1838668-75-9 make it an attractive candidate for designing small-molecule inhibitors targeting enzyme-catalyzed reactions and receptor-mediated processes. For instance, studies have demonstrated its potential as a precursor in the synthesis of protease inhibitors, which are critical in treating inflammatory diseases and viral infections.

The methoxycarbonyl group in this compound plays a pivotal role in modulating reactivity and stability. It can participate in various chemical transformations, including esterification, amidation, and condensation reactions, facilitating the construction of more complex derivatives. This versatility has been exploited in the development of peptidomimetics, where the bicyclo[2.2.2]octane core replaces linear peptide chains to enhance pharmacokinetic properties.

Moreover, the acetic acid functionality provides an acidic proton, allowing for pH-dependent solubility adjustments and potential prodrug strategies. This feature is particularly advantageous in formulations requiring controlled release or targeted delivery systems. The combination of these structural elements makes CAS No. 1838668-75-9 a multifaceted compound with broad applicability across multiple disciplines.

In the realm of material science, derivatives of this compound have been explored for their potential as chiral ligands and catalysts in asymmetric synthesis. The rigid bicyclic framework contributes to high enantiomeric purity, which is essential for producing enantiomerically enriched pharmaceuticals with improved therapeutic profiles.

Recent research has also delved into the pharmacological properties of analogs derived from CAS No 1838668-75-9. Preclinical studies have indicated promising activity against various disease targets, including cancer and neurodegenerative disorders. The ability to fine-tune molecular structure through strategic modifications allows researchers to optimize potency, selectivity, and metabolic stability.

The synthesis of CAS No 1838668-75-9 itself presents an intriguing challenge due to its complex cyclic architecture. Modern synthetic methodologies, such as transition-metal-catalyzed cyclizations and intramolecular reactions, have been instrumental in achieving efficient access to this motif. These advances underscore the importance of innovative synthetic strategies in unlocking the full potential of such heterocyclic systems.

Industrial applications are also emerging as researchers harness the unique properties of this compound for specialized purposes. For example, it has been investigated as a precursor for high-performance polymers with enhanced thermal stability and mechanical strength. Such materials are increasingly relevant in aerospace and automotive industries where lightweight yet durable components are highly sought after.

The growing interest in CAS No 1838668-75-9 underscores its significance as both a research tool and a commercial product in fine chemicals markets worldwide. As demand for bespoke molecular entities continues to rise, compounds like this will play an indispensable role in meeting evolving scientific and industrial needs.